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Compound of Interest

Compound Name: Methyl 2-nitrobenzoate

Cat. No.: B1583425

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for Methyl 2-nitrobenzoate (CAS No. 606-27-9). The information is compiled from
various Safety Data Sheets (SDS) and regulatory guidelines to ensure a high standard of
laboratory safety.

Chemical and Physical Properties

Methyl 2-nitrobenzoate is a light orange to yellow or green clear liquid.[1] A summary of its
key physical and chemical properties is presented below. It is important to note the variations in
reported values across different suppliers, which may be due to different measurement
conditions or purities.
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Property Value Source(s)
Molecular Formula CsH7NOa [21[3114]
Molecular Weight 181.15 g/mol [21[31[4]
CAS Number 606-27-9 [2]1[3][4]
Appearance Liquid, Yellow to Amber [2][5][6]
Melting Point -13°C (9 °F) [L102][41[5]117]
Boiling Point 104 - 106 °C at 0.1 hPa [2][4]
95-106 °C at 1 mmHg [518]

275 °C (lit.) [1]9]

Density 1.28 g/mL at 25 °C [4][10]
1.29 g/mL (Specific Gravity o

20/20)

Flash Point > 112 °C (> 233.6 °F) [5]18]
Solubility No data available [51[11]

Chemical Stability

Stable under recommended

storage conditions.

[2]

Hazard Identification and Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals and the OSHA Hazard Communication Standard (29 CFR 1910.1200), Methyl 2-
nitrobenzoate is not classified as a hazardous substance or mixture.[2][3][5][8]

e GHS Label elements: No label elements are required.[5][8]

» Hazards not otherwise classified (HNOC): None identified.[2][5][8]

» Carcinogenicity: Not listed as a carcinogen by IARC, ACGIH, NTP, or OSHA.[2]
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While not classified as hazardous, it is crucial to handle all chemicals with appropriate caution

in a laboratory setting. The toxicological properties of this compound have not been fully
investigated.[5][11]

Handling and Storage Precautions

Adherence to proper handling and storage protocols is essential to ensure laboratory safety.
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Precaution Category

Recommended
Procedures

Source(s)

General Handling

Avoid contact with skin and
eyes. Avoid breathing vapors
or mists. Wash hands
thoroughly after handling.
Handle in a well-ventilated

place.

[518le]

Storage

Keep container tightly closed
in a dry, cool, and well-
ventilated place. Store away
from incompatible materials

such as oxidizing agents.

[5181e]

Personal Protective Equipment
(PPE)

Eye/Face Protection: Wear
safety glasses with side-
shields or chemical safety
goggles conforming to EN166
(EU) or NIOSH (US)
standards.

(210511

Skin Protection: Handle with
gloves. Dispose of
contaminated gloves after use.

Wear impervious clothing.

[215]1€]

Respiratory Protection: Not
required under normal use

conditions.

[2](5]

Hygiene Measures

Handle in accordance with
good industrial hygiene and

safety practice.

[5]19]

Emergency and First Aid Procedures

In case of exposure, follow these first aid measures and seek medical attention if necessary.
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Exposure Route

First Aid Procedure

Source(s)

Inhalation

Move the person into fresh air.
If not breathing, give artificial

respiration.

[6]1°]

Skin Contact

Wash off immediately with
soap and plenty of water while
removing all contaminated

clothing and shoes.

[6]19]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

[6]19]

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an
unconscious person. Call a
physician or poison control

center immediately.

[6]19]

Accidental Release and Fire-Fighting Measures
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Situation Recommended Action Source(s)

Ensure adequate ventilation.
Use personal protective
equipment. Sweep up and
) shovel into suitable containers
Accidental Release ] [5119]
for disposal. Prevent further
leakage or spillage if safe to do
s0. Do not let the product enter

drains.

Use dry chemical, carbon

dioxide, or alcohol-resistant
Fire-Fighting foam. Wear self-contained [519]

breathing apparatus (SCBA)

for firefighting if necessary.

Thermal decomposition can

] lead to the release of irritating
Hazardous Combustion ] )
gases and vapors, including [51[8]
Products ] ]
nitrogen oxides (NOx) and

carbon oxides (CO, COz).

Experimental Protocols

Detailed experimental data for the safety profile of Methyl 2-nitrobenzoate are not widely
available in the public domain. However, the determination of physicochemical and
toxicological properties follows standardized methodologies, such as the OECD Guidelines for
the Testing of Chemicals.[5][12][13] Representative protocols are described below.

Determination of Melting Point (OECD Guideline 102)

Objective: To determine the melting point of a substance.
Methodology:

o Apparatus: A capillary tube melting point apparatus.
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e Procedure:

o

A small amount of the finely powdered, dry substance is packed into a capillary tube.

[¢]

The tube is placed in the heating block of the apparatus.

[e]

The temperature is raised at a controlled rate.

[e]

The temperature at which the substance starts to melt and the temperature at which it is
completely molten are recorded as the melting range.

Determination of Boiling Point (OECD Guideline 103)

Objective: To determine the boiling point of a liquid substance.
Methodology:
o Apparatus: A distillation setup or a dynamic method apparatus.
e Procedure (Dynamic Method):
o The liquid is heated, and the vapor pressure is measured at different temperatures.

o The boiling point is the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure. The normal boiling point is determined at a pressure of 101.325
kPa.

Acute Oral Toxicity Assessment (Representative
Protocol based on OECD Guideline 420: Fixed Dose
Procedure)

Objective: To assess the acute oral toxicity of a substance.[2][3]
Methodology:
o Test System: Typically, young adult female rats are used.[9]

e Procedure:
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o Animals are fasted prior to dosing.[3]
o The substance is administered orally by gavage in a single dose.[3]

o A stepwise procedure is used with a series of fixed dose levels (e.g., 5, 50, 300, 2000
mg/kg).[3]

o The initial dose is selected based on available information. In the absence of data, a
starting dose of 300 mg/kg is often used.[3]

o Animals are observed for signs of toxicity and mortality for at least 14 days.[3]

o The outcome (evident toxicity or mortality) determines the next step: dosing at a lower or
higher fixed dose level, or cessation of testing.

o The substance is then classified according to the GHS based on the observed toxicity at
specific dose levels.[3]

Visualized Workflows

The following diagrams illustrate standardized workflows for handling laboratory chemicals and
responding to emergencies.
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General Workflow for Safe Handling of Laboratory Chemicals

Preparation

Review Safety Data Sheet (SDS)

:

Don Appropriate PPE
(Gloves, Eye Protection)

:

Prepare Well-Ventilated Work Area

Handling

Dispense Required Amount

:

Perform Experiment

l

Securely Close and Store Container

Cleanup

Dispose of Waste in
Designated Containers

:

Decontaminate Work Surface

l

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General Workflow for Safe Handling of Laboratory Chemicals.
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Emergency First Aid Procedures

Exposure Incident Occurs

Route 0f Exposlire

Skin Contact Eye Contact Inhalation Ingestion
/ / Immediate Actiong* \
Wash with Soap and Water Rinse with Water for 15 min Move to Fresh Air Rinse Mouth, Do NOT Induce Vomiting

Seek Medical Attention
if Symptoms Persist

Click to download full resolution via product page

Caption: Emergency First Aid Procedures Flowchart.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Methyl 2-nitrobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583425#methyl-2-nitrobenzoate-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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